Cas no 1806927-46-7 (4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806927-46-7
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868226
• Update Time: 2025-10-28

4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-5-3-13-4(2-12)6(7(5)9)8(10)11/h3,8H,1H3
• InChI Key： FIJSBRMOXGXDEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine

4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine: A Comprehensive Overview

4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine, identified by the CAS number 1806927-46-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural features, exhibits a wide range of applications in both academic research and industrial settings. The molecule's structure, characterized by a pyridine ring substituted with chlorine, cyano, difluoromethyl, and methoxy groups, makes it a versatile building block for various chemical reactions and material syntheses.

The synthesis of 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity levels. The compound's synthesis often begins with the preparation of intermediates that are subsequently subjected to nucleophilic substitution, elimination, or coupling reactions to achieve the desired product. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical practices.

The structural properties of 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine play a crucial role in its reactivity and functionality. The presence of electron-withdrawing groups such as chlorine and cyano enhances the molecule's electrophilic character, making it an excellent candidate for nucleophilic attacks in various reactions. Additionally, the methoxy group introduces steric hindrance and electronic effects that can be exploited to control reaction pathways. Recent studies have highlighted the compound's potential as a precursor for synthesizing advanced materials, including coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing applications.

In terms of applications, 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine has shown promise in the development of functional materials. For instance, researchers have successfully utilized this compound to synthesize MOFs with exceptional porosity and surface area. These materials exhibit remarkable performance in catalytic processes, particularly in the transformation of recalcitrant organic compounds under mild conditions. Furthermore, the compound's ability to coordinate with metal ions has led to its use in designing sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds (VOCs).

The electronic properties of 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine have also been explored in the context of organic electronics. Recent studies have demonstrated that this compound can serve as an effective dopant in organic semiconductors, enhancing their electrical conductivity and charge transport properties. This opens up new possibilities for its application in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices.

In conclusion, 4-Chloro-2-cyano-3-(difluoromethyl)-5-methoxypyridine, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to environmental chemistry, underscoring its importance as a valuable chemical building block. As research progresses, it is anticipated that this compound will unlock even more innovative uses, further solidifying its role in advancing modern chemistry.